Apigenin-7-O-glucronide
Apigenin-7-O-glucronide
Brand Name:
Vulcanchem
CAS No.:
29741-09-1
VCID:
VC0190601
InChI:
InChI=1S/C21H18O11/c22-9-3-1-8(2-4-9)13-7-12(24)15-11(23)5-10(6-14(15)31-13)30-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-7,16-19,21-23,25-27H,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1
SMILES:
Molecular Formula:
C21H18O11
Molecular Weight:
446.4 g/mol
Apigenin-7-O-glucronide
CAS No.: 29741-09-1
Natural Products
VCID: VC0190601
Molecular Formula: C21H18O11
Molecular Weight: 446.4 g/mol
| CAS No. | 29741-09-1 |
|---|---|
| Product Name | Apigenin-7-O-glucronide |
| Molecular Formula | C21H18O11 |
| Molecular Weight | 446.4 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H18O11/c22-9-3-1-8(2-4-9)13-7-12(24)15-11(23)5-10(6-14(15)31-13)30-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-7,16-19,21-23,25-27H,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1 |
| Standard InChIKey | JBFOLLJCGUCDQP-ZFORQUDYSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C2=CC(=O)C3=C(C=C(C=C3O2)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)C(=O)O)O)O)O)O)O |
| Canonical SMILES | C1=CC(=CC=C1C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)C(=O)O)O)O)O)O)O |
| Synonyms | apigenin-7-O-beta-D-glucuronide apigenin-7-O-glucuronide |
| PubChem Compound | 5319484 |
| Last Modified | Nov 11 2021 |
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